Cas no 65476-32-6 (2-(4-Hydrazinylphenyl)acetic acid hydrochloride)

• Product Name: 2-(4-Hydrazinylphenyl)acetic acid hydrochloride
• CAS No: 65476-32-6
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• MDL: MFCD12028212
• CID: 526912
• Update Time: 2025-10-24

2-(4-Hydrazinylphenyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-hydrazinyl-, hydrochloride (1:1)
• (4-Hydrazinophenyl)acetic acid hydrochloride
• 2-(4-hydrazinylphenyl)acetic acid,hydrochloride
• 4-carboxymethylphenylhydrazine hydrochloride
• 4-hydrazinophenylacetic Acid Hydrochloride
• 4-hydrazinophenylacetic hydrochloride
• cloridato dell'acido 4-idrazinofenilacetico
• p-carboxymethylphenylhydrazine hydrochloride
• 2-(4-Hydrazinylphenyl)acetic acid hydrochloride

• MDL： MFCD12028212
• Inchi： 1S/C8H10N2O2.ClH/c9-10-7-3-1-6(2-4-7)5-8(11)12;/h1-4,10H,5,9H2,(H,11,12);1H
• InChI Key： QBSIFZWYKGBSFI-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1C=CC(=CC=1)NN)=O

Computed Properties

• Exact Mass: 202.05100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 75.35000
• LogP: 2.17460

2-(4-Hydrazinylphenyl)acetic acid hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 2-(4-Hydrazinylphenyl)acetic acid hydrochloride

Introduction to 2-(4-Hydrazinylphenyl)acetic acid hydrochloride (CAS No. 65476-32-6) and Its Emerging Applications in Chemical and Pharmaceutical Research

2-(4-Hydrazinylphenyl)acetic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 65476-32-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its hydrazine-substituted phenyl ring and acetic acid moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The hydrochloride salt form enhances its solubility in aqueous systems, facilitating its application in both in vitro and in vivo experimental settings.

The structural features of 2-(4-Hydrazinylphenyl)acetic acid hydrochloride position it as a versatile building block for the development of novel therapeutic agents. The presence of a hydrazine group (–NH₂) allows for further functionalization via condensation reactions, while the phenyl ring provides a scaffold for interactions with biological targets. These attributes have made the compound a focal point in recent studies exploring mechanisms of drug action and disease intervention.

In recent years, researchers have leveraged 2-(4-Hydrazinylphenyl)acetic acid hydrochloride to investigate its potential role in modulating inflammatory pathways and oxidative stress responses. Studies have demonstrated that derivatives of this compound can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the biosynthesis of pro-inflammatory mediators. By inhibiting these enzymatic pathways, 2-(4-Hydrazinylphenyl)acetic acid hydrochloride-based molecules may offer therapeutic benefits in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the hydrazine moiety has been explored for its ability to form stable complexes with metal ions, a property that could be exploited in metallodrug design. Recent advancements in coordination chemistry have shown that 2-(4-Hydrazinylphenyl)acetic acid hydrochloride can serve as a ligand for transition metals like copper and zinc, which are involved in various cellular processes. Such complexes exhibit promising antimicrobial and anti-cancer properties, underscoring the compound's potential as a precursor for next-generation metallodrugs.

Another area of interest lies in the application of 2-(4-Hydrazinylphenyl)acetic acid hydrochloride in neurodegenerative disease research. Emerging evidence suggests that oxidative damage and dysregulated inflammatory responses contribute significantly to neurodegeneration. The compound's ability to scavenge reactive oxygen species (ROS) and modulate inflammatory cytokine production has led to investigations into its efficacy against neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have revealed that 2-(4-Hydrazinylphenyl)acetic acid hydrochloride-derived compounds can protect neuronal cells from oxidative stress-induced apoptosis, offering a potential therapeutic strategy for these debilitating conditions.

The synthesis of 2-(4-Hydrazinylphenyl)acetic acid hydrochloride involves multi-step organic transformations, including nucleophilic aromatic substitution and condensation reactions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers obtain high-quality material for their experiments. Techniques such as continuous flow chemistry have enhanced the scalability of production, making it feasible to conduct large-scale screenings and derivatization studies.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-(4-Hydrazinylphenyl)acetic acid hydrochloride and biological targets. These studies provide insights into binding affinities, enzyme kinetics, and metabolic pathways, enabling rational drug design. The integration of machine learning algorithms has further accelerated the process by predicting optimal modifications to enhance pharmacological activity.

The pharmaceutical industry has taken note of the promising properties of 2-(4-Hydrazinylphenyl)acetic acid hydrochloride, leading to several clinical trials evaluating its efficacy in treating various diseases. While results are still emerging, preliminary findings suggest that derivatives of this compound hold significant therapeutic potential. Future research will focus on optimizing dosages, delivery systems, and combination therapies to maximize therapeutic benefits while minimizing side effects.

In conclusion,2-(4-Hydrazinylphenyl)acetic acid hydrochloride (CAS No. 65476-32-6) represents a compelling compound with diverse applications in chemical biology and drug discovery. Its unique structural features enable it to participate in multiple biochemical pathways, making it a valuable tool for investigating disease mechanisms and developing novel treatments. As research continues to uncover new therapeutic possibilities,2-(4-Hydrazinylphenyl)acetic acid hydrochloride is poised to play an increasingly important role in advancing medical science.